Cas no 1621416-47-4 (2-(Cyclohexyloxy)pyridin-3-ylboronic acid)

• Product Name: 2-(Cyclohexyloxy)pyridin-3-ylboronic acid
• CAS No: 1621416-47-4
• MF: C₁₁H₁₆BNO₃
• MW: 221.060643196106
• MDL: MFCD21332945
• CID: 4609462
• Update Time: 2025-06-11

2-(Cyclohexyloxy)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• [2-(Cyclohexyloxy)pyridin-3-yl]boronic acid
• 2-(Cyclohexyloxy)pyridin-3-ylboronic acid

• MDL： MFCD21332945
• Inchi： 1S/C11H16BNO3/c14-12(15)10-7-4-8-13-11(10)16-9-5-2-1-3-6-9/h4,7-9,14-15H,1-3,5-6H2
• InChI Key： LCWJXCJSSIAQNS-UHFFFAOYSA-N
• SMILES： B(C1=CC=CN=C1OC1CCCCC1)(O)O

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 403.9±55.0 °C at 760 mmHg
• Flash Point: 198.1±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(Cyclohexyloxy)pyridin-3-ylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Cyclohexyloxy)pyridin-3-ylboronic acid

Introduction to 2-(Cyclohexyloxy)pyridin-3-ylboronic acid (CAS No. 1621416-47-4) in Modern Chemical Biology

2-(Cyclohexyloxy)pyridin-3-ylboronic acid, identified by the chemical identifier CAS No. 1621416-47-4, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of boronic acids, which are widely recognized for their versatile applications in drug discovery, particularly in the development of targeted therapeutics. The structural motif of 2-(Cyclohexyloxy)pyridin-3-ylboronic acid combines a cyclohexyloxy substituent with a pyridine ring, creating a molecule with unique electronic and steric properties that make it valuable for various biochemical interactions.

The significance of 2-(Cyclohexyloxy)pyridin-3-ylboronic acid lies in its potential as a building block for the synthesis of novel pharmacophores. Boronic acids are well-documented for their ability to form reversible covalent bonds with diols, a property that has been exploited in the development of protease inhibitors and other enzyme-targeting agents. The pyridine ring in 2-(Cyclohexyloxy)pyridin-3-ylboronic acid not only enhances its solubility and bioavailability but also provides a platform for further functionalization, enabling the design of more complex and potent molecules.

In recent years, there has been a surge in research focused on the applications of boronic acids in medicinal chemistry. One notable area is the development of kinase inhibitors, where boronic acid derivatives have shown promise due to their high selectivity and efficacy. The cyclohexyloxy group in 2-(Cyclohexyloxy)pyridin-3-ylboronic acid introduces steric hindrance, which can be leveraged to optimize binding affinity and minimize off-target effects. This has led to several studies exploring its utility in designing small-molecule inhibitors for kinases involved in cancer and inflammatory diseases.

Moreover, the unique reactivity of 2-(Cyclohexyloxy)pyridin-3-ylboronic acid has been explored in cross-coupling reactions, particularly Suzuki-Miyaura coupling, which is a cornerstone technique in organic synthesis. This reaction allows for the formation of carbon-carbon bonds under mild conditions, making it an ideal choice for constructing complex molecular architectures. Researchers have utilized this compound to develop novel heterocyclic compounds with potential therapeutic applications, including antiviral and antibacterial agents.

The pharmaceutical industry has also shown interest in 2-(Cyclohexyloxy)pyridin-3-ylboronic acid due to its role as an intermediate in the synthesis of biologics and other therapeutic agents. Its ability to undergo selective modifications while maintaining stability under various reaction conditions makes it a valuable asset in drug development pipelines. Several clinical trials have investigated boronic acid-containing compounds for their efficacy in treating neurological disorders, metabolic diseases, and autoimmune conditions, further highlighting the importance of this class of molecules.

From a chemical biology perspective, 2-(Cyclohexyloxy)pyridin-3-ylboronic acid serves as a critical tool for studying protein-protein interactions and enzyme mechanisms. Its boronic acid moiety allows researchers to probe interactions with diol-containing proteins, providing insights into cellular pathways and disease mechanisms. This has been particularly useful in understanding the role of glycosylation and other post-translational modifications in biological processes.

The synthesis of 2-(Cyclohexyloxy)pyridin-3-ylboronic acid itself is an intriguing challenge that has driven innovation in synthetic methodologies. Advanced techniques such as flow chemistry and transition-metal-catalyzed reactions have been employed to improve yield and purity. These advancements not only enhance the accessibility of the compound but also open up new possibilities for its application in drug discovery and material science.

In conclusion, 2-(Cyclohexyloxy)pyridin-3-ylboronic acid (CAS No. 1621416-47-4) represents a fascinating example of how structural modifications can yield compounds with significant biological activity. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a cornerstone of modern chemical biology research. As our understanding of molecular interactions continues to evolve, compounds like 2-(Cyclohexyloxy)pyridin-3-ylboronic acid will undoubtedly play an integral role in shaping the future of medicine and biotechnology.